Cas no 16338-97-9 (2-Propen-1-amine,N-nitroso-N-2-propen-1-yl-)

• Product Name: 2-Propen-1-amine,N-nitroso-N-2-propen-1-yl-
• CAS No: 16338-97-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 169029
• PubChem ID: 27821
• Update Time: 2025-04-19

2-Propen-1-amine,N-nitroso-N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine,N-nitroso-N-2-propen-1-yl-
• diallylnitrosamine
• N,N-bis(prop-2-enyl)nitrous amide
• Diallylamine, N-nitroso-
• Diallylamin-N-nitroso
• Diallylnitrosamin
• Diallyl-nitrosamin
• Diallylnitrosamin [German]
• N,N-diallylnitrous amide
• N-Diallylnitrosamine
• N-Diallynitrosamine
• Nitrosodiallyamine
• N-Nitroso-diallylamin
• N-Nitrosodiallylamine
• N-Nitroso-N,N-diallylamine
• N-nitroso-N-prop-2-en-1-ylprop-2-en-1-amine
• NSC 37648
• N-nitroso-N-diallylamine
• CHEMBL164131
• SCHEMBL3210308
• WLN: 1U2NNO&2U1
• QZ22XCT9RV
• N-Nitrosodiallyl amine
• Nitrosodiallylamine, N-
• NSC37648
• N,N-DI(PROP-2-ENYL)NITROUS AMIDE
• DTXSID2020395
• nitrosodiallylamine
• CCRIS 6153
• Q63088177
• AKOS006277388
• BRN 1922991
• 1,1-diallyl-2-oxohydrazine
• GRYFJBRXMFVEIL-UHFFFAOYSA-N
• 16338-97-9
• NSC-37648
• 2-Propen-1-amine, N-nitroso-N-2-propenyl-

• Inchi： 1S/C6H10N2O/c1-3-5-8(7-9)6-4-2/h3-4H,1-2,5-6H2
• InChI Key： GRYFJBRXMFVEIL-UHFFFAOYSA-N
• SMILES： O=NN(CC=C)CC=C

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.1192 (rough estimate)
• Boiling Point: 234.28°C (rough estimate)
• Flash Point: 83.4°C
• Refractive Index: 1.5010 (estimate)
• PSA: 32.67
• LogP: 1.34180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds